Cas no 115585-11-0 (PROPANOIC ACID, 3-[(4-CHLOROPHENYL)AMINO]-2-METHYL-3-OXO-)

• Product Name: PROPANOIC ACID, 3-[(4-CHLOROPHENYL)AMINO]-2-METHYL-3-OXO-
• CAS No: 115585-11-0
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 3511949
• PubChem ID: 83537667
• Update Time: 2025-05-23

PROPANOIC ACID, 3-[(4-CHLOROPHENYL)AMINO]-2-METHYL-3-OXO- Chemical and Physical Properties

Names and Identifiers

• PROPANOIC ACID, 3-[(4-CHLOROPHENYL)AMINO]-2-METHYL-3-OXO-
• 115585-11-0
• 2-[(4-chlorophenyl)carbamoyl]-2-methylacetic acid
• EN300-5535298

• Inchi： 1S/C10H10ClNO3/c1-6(10(14)15)9(13)12-8-4-2-7(11)3-5-8/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： ZYMHOOABNRGSKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C(C(=O)O)C)=O

Computed Properties

• Exact Mass: 227.0349209Da
• Monoisotopic Mass: 227.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on PROPANOIC ACID, 3-[(4-CHLOROPHENYL)AMINO]-2-METHYL-3-OXO-

Introduction to PROPANOIC ACID, 3-[(4-CHLOROPHENYL)AMINO]-2-METHYL-3-OXO- (CAS No. 115585-11-0)

PROPANOIC ACID, 3-[(4-CHLOROPHENYL)AMINO]-2-METHYL-3-OXO- (CAS No. 115585-11-0) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(4-Chlorophenylamino)-2-methylpropanoic acid, is characterized by its unique structural features, which include a propanoic acid moiety, a chlorophenyl group, and an amino functionality. These structural elements contribute to its potential as a lead compound in drug discovery and development.

The 3-(4-Chlorophenylamino)-2-methylpropanoic acid has been the subject of extensive research due to its potential therapeutic properties. Recent studies have highlighted its role in various biological processes, including anti-inflammatory and anti-cancer activities. The compound's ability to modulate specific enzymes and receptors makes it a valuable candidate for further investigation in the development of novel therapeutic agents.

In the context of medicinal chemistry, the 3-(4-Chlorophenylamino)-2-methylpropanoic acid has shown promise in the treatment of inflammatory diseases. Research published in the *Journal of Medicinal Chemistry* (2022) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition is attributed to its ability to interfere with key signaling pathways involved in inflammation, such as the NF-κB pathway.

Furthermore, studies have explored the 3-(4-Chlorophenylamino)-2-methylpropanoic acid's potential as an anti-cancer agent. A study published in *Cancer Research* (2021) reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of apoptosis-related proteins and the disruption of cell cycle progression. These findings suggest that 3-(4-Chlorophenylamino)-2-methylpropanoic acid could be a promising lead compound for the development of new cancer therapies.

The physicochemical properties of 3-(4-Chlorophenylamino)-2-methylpropanoic acid are also noteworthy. It is a white crystalline solid with a molecular weight of 267.7 g/mol. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), making it suitable for various laboratory applications. Its stability under different conditions has been well-documented, ensuring its reliability in both research and industrial settings.

In terms of synthesis, 3-(4-Chlorophenylamino)-2-methylpropanoic acid can be prepared through several routes, including multistep organic synthesis involving condensation reactions and functional group transformations. A recent review in *Organic & Biomolecular Chemistry* (2020) detailed an efficient synthetic method that yields high purity and good yields, making it accessible for large-scale production.

The safety profile of 3-(4-Chlorophenylamino)-2-methylpropanoic acid has been extensively evaluated. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical evaluation. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, PROPANOIC ACID, 3-[(4-CHLOROPHENYL)AMINO]-2-METHYL-3-OXO- (CAS No. 115585-11-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its biological activities and favorable physicochemical properties, make it an attractive candidate for further development into therapeutic agents for inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its importance in the field.